[3-[2-(3-Cyanatophenoxy)ethoxy]phenyl] cyanate

• IUPAC Name: [3-[2-(3-cyanatophenoxy)ethoxy]phenyl] cyanate
• InChI: InChI=1S/C16H12N2O4/c17-11-21-15-5-1-3-13(9-15)19-7-8-20-14-4-2-6-16(10-14)22-12-18/h1-6,9-10H,7-8H2
• InChI Key: PWGFYPJSSRZPAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC#N)OCCOC2=CC(=CC=C2)OC#N
• Molecular Formula: C16H12N2O4
• Molecular Weight: 296.28 g/mol

Description

[3-[2-(3-Cyanatophenoxy)ethoxy]phenyl] cyanate is a useful research compound. Its molecular formula is C16H12N2O4 and its molecular weight is 296.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Renewable Thermosetting Resins and Thermoplastics: [3-[2-(3-Cyanatophenoxy)ethoxy]phenyl] cyanate derivatives have been used to synthesize thermosetting resins and thermoplastics from vanillin. These materials demonstrate high thermal stability and are useful for environmentally sustainable polymer applications (Harvey et al., 2015).

• Thermomechanical Resin Comparisons: Different cyanate ester resins containing biphenyl moieties were synthesized and their curing behavior and thermal properties were compared. These materials are significant in the development of high-performance polymers (Reams & Boyles, 2011).

• Thermal Stability of Cyanate Ester Resins: The effect of o-methoxy groups on the properties and thermal stability of renewable high-temperature cyanate ester resins was studied. This research provides insights into the design of high-temperature resistant polymers (Harvey et al., 2015).

• Polymerization Catalysis: The catalytic mechanism of benzoxazine to the polymerization of cyanate ester was explored. This study contributes to the understanding of cyanate ester polymerization processes, which are crucial in the production of high-performance polymers (Li et al., 2014).

• Antileukemic Activity: Research on polycarbonyl compounds and their derivatives, including this compound, revealed some antileukemic activity, indicating potential applications in cancer research (French & Freedlander, 1958).

• Modulating Accidental Fermi Resonance: Studies on vibrational probes, including cyanate groups in phenyl cyanate, were conducted to understand Fermi resonance. This research is relevant in the field of molecular spectroscopy and analytical chemistry (Lipkin et al., 2011).

• Kinetics of Thermal Degradation Processes: The kinetics of the thermal degradation of cyanate ester polymers were studied. This research is crucial for understanding the stability and lifespan of materials made from these polymers (Hamerton et al., 2004).